Cas no 312608-37-0 (4-(4-chlorophenyl)-3-(2,5-dimethylphenyl)carbamoylbutanoic acid)

• Product Name: 4-(4-chlorophenyl)-3-(2,5-dimethylphenyl)carbamoylbutanoic acid
• CAS No: 312608-37-0
• MF: C₁₉H₂₀ClNO₃
• MW: 345.820004463196
• CID: 6423670
• PubChem ID: 3101193
• Update Time: 2025-06-09

4-(4-chlorophenyl)-3-(2,5-dimethylphenyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-3-(2,5-dimethylphenyl)carbamoylbutanoic acid
• F0346-4516
• 4-(4-CHLOROPHENYL)-3-[(2,5-DIMETHYLPHENYL)CARBAMOYL]BUTANOIC ACID
• 3-(4-chlorobenzyl)-4-((2,5-dimethylphenyl)amino)-4-oxobutanoic acid
• AKOS005376874
• Oprea1_803058
• Oprea1_461647
• SFQODLJFJVFFPZ-UHFFFAOYSA-N
• 312608-37-0
• 3-(4-Chlorobenzyl)-N-(2,5-dimethylphenyl)succinamic acid
• 3-[(4-chlorophenyl)methyl]-4-(2,5-dimethylanilino)-4-oxobutanoic acid
• Benzenebutanoic acid, 4-chloro-β-[[(2,5-dimethylphenyl)amino]carbonyl]-

• Inchi： 1S/C19H20ClNO3/c1-12-3-4-13(2)17(9-12)21-19(24)15(11-18(22)23)10-14-5-7-16(20)8-6-14/h3-9,15H,10-11H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key： SFQODLJFJVFFPZ-UHFFFAOYSA-N
• SMILES： C1(CC(C(NC2=CC(C)=CC=C2C)=O)CC(O)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 345.1131712g/mol
• Monoisotopic Mass: 345.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• Boiling Point: 547.3±50.0 °C(Predicted)
• pka: 4.60±0.10(Predicted)

Additional information on 4-(4-chlorophenyl)-3-(2,5-dimethylphenyl)carbamoylbutanoic acid

Research Briefing on 4-(4-chlorophenyl)-3-(2,5-dimethylphenyl)carbamoylbutanoic acid (CAS: 312608-37-0)

The compound 4-(4-chlorophenyl)-3-(2,5-dimethylphenyl)carbamoylbutanoic acid (CAS: 312608-37-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. The presence of both chlorophenyl and dimethylphenyl groups in its structure suggests possible interactions with biological targets, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and optimization of 4-(4-chlorophenyl)-3-(2,5-dimethylphenyl)carbamoylbutanoic acid to enhance its bioavailability and pharmacological properties. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its purity. These efforts are critical for establishing a reliable foundation for subsequent biological evaluations.

One of the key areas of investigation has been the compound's potential as an anti-inflammatory agent. Preliminary in vitro studies have demonstrated that 4-(4-chlorophenyl)-3-(2,5-dimethylphenyl)carbamoylbutanoic acid exhibits inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6. These findings suggest that the compound may modulate inflammatory pathways, offering a novel approach to treating conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Studies have indicated that 4-(4-chlorophenyl)-3-(2,5-dimethylphenyl)carbamoylbutanoic acid may interfere with cancer cell proliferation by targeting specific signaling pathways, such as the PI3K/Akt/mTOR axis. These findings are particularly significant given the growing need for targeted therapies with minimal side effects.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as compound stability, pharmacokinetics, and potential toxicity need to be addressed through further preclinical studies. Researchers are also investigating the possibility of structural modifications to improve the compound's efficacy and safety profile.

In conclusion, 4-(4-chlorophenyl)-3-(2,5-dimethylphenyl)carbamoylbutanoic acid (CAS: 312608-37-0) represents a promising candidate for therapeutic development, with potential applications in inflammation and oncology. Continued research and optimization efforts will be essential to fully realize its clinical potential. This briefing highlights the importance of ongoing studies and the need for interdisciplinary collaboration to advance our understanding of this compound.